![molecular formula C13H10O3S B6399208 4-(2-Formylthiophen-4-yl)-3-methylbenzoic acid, 95% CAS No. 1261962-04-2](/img/structure/B6399208.png)
4-(2-Formylthiophen-4-yl)-3-methylbenzoic acid, 95%
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Overview
Description
4-(2-Formylthiophen-4-yl)-3-methylbenzoic acid, 95% (also known as 4-FMTB) is an organic compound consisting of an aromatic ring attached to an aliphatic side chain. It is a common chemical used in scientific research and has many applications. It is a versatile compound with a wide range of uses, from synthetic organic chemistry to biochemistry.
Scientific Research Applications
4-FMTB is used in many areas of scientific research, including synthetic organic chemistry, biochemistry, and pharmacology. It is used as a building block for synthesizing other compounds and as a reagent for the synthesis of polymers and other materials. In biochemistry, it is used to study enzyme-catalyzed reactions, such as the oxidation of proteins and carbohydrates. In pharmacology, it is used as an intermediate in the synthesis of drugs.
Mechanism of Action
The mechanism of action of 4-FMTB is not well understood. It is known that it acts as an inhibitor of certain enzymes, such as the enzymes involved in the oxidation of proteins and carbohydrates. It is also known to have some anti-bacterial and anti-fungal properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FMTB are not well understood. Studies have shown that it has some anti-bacterial and anti-fungal properties. It has also been shown to inhibit the activity of certain enzymes, such as the enzymes involved in the oxidation of proteins and carbohydrates. In addition, it has been shown to have some anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-FMTB for lab experiments are that it is a versatile compound with a wide range of uses. It can be used as a building block for synthesizing other compounds, as a reagent for the synthesis of polymers and other materials, and as an intermediate in the synthesis of drugs. Additionally, it has some anti-bacterial and anti-fungal properties. The main limitation of using 4-FMTB for lab experiments is that its mechanism of action is not well understood.
Future Directions
There are many potential future directions for 4-FMTB research. One potential direction is to further explore its mechanism of action and biochemical and physiological effects. Additionally, further studies could be conducted to explore its potential uses in drug synthesis and to assess its potential toxicity. Another potential direction is to explore its potential applications in other areas of scientific research, such as materials science and nanotechnology. Finally, further studies could be conducted to assess its potential as a therapeutic agent.
Synthesis Methods
4-FMTB can be synthesized by two main methods: a direct condensation reaction and a cross-coupling reaction. The direct condensation reaction involves combining 4-formylthiophenol and 3-methylbenzoic acid in the presence of an acid catalyst. This method has been used for the synthesis of 4-FMTB in the laboratory. The cross-coupling reaction involves combining 4-formylthiophenol and 3-methylbenzoic acid in the presence of a palladium catalyst. This method has been used to synthesize 4-FMTB on a larger scale.
properties
IUPAC Name |
4-(5-formylthiophen-3-yl)-3-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10O3S/c1-8-4-9(13(15)16)2-3-12(8)10-5-11(6-14)17-7-10/h2-7H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSOYOZMNYMHUIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)C2=CSC(=C2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30689463 |
Source
|
Record name | 4-(5-Formylthiophen-3-yl)-3-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30689463 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261962-04-2 |
Source
|
Record name | 4-(5-Formylthiophen-3-yl)-3-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30689463 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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